4-{[2-(4-biphenylyloxy)propanoyl]amino}benzamide

• IUPAC Name: 4-[2-(4-phenylphenoxy)propanoylamino]benzamide
• InChI: InChI=1S/C22H20N2O3/c1-15(22(26)24-19-11-7-18(8-12-19)21(23)25)27-20-13-9-17(10-14-20)16-5-3-2-4-6-16/h2-15H,1H3,(H2,23,25)(H,24,26)
• InChI Key: PSCPOWMIJRURDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)N)OC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

4-{[2-(4-biphenylyloxy)propanoyl]amino}benzamide, commonly known as BPB, is a chemical compound that has been widely used in scientific research. BPB is a potent inhibitor of the sarcoplasmic/endoplasmic reticulum Ca2+-ATPase (SERCA) pump, which plays a crucial role in regulating intracellular calcium levels.

Mechanism of Action

BPB acts by binding to the 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzamide pump and inhibiting its activity. The this compound pump is responsible for pumping calcium ions from the cytoplasm into the sarcoplasmic/endoplasmic reticulum, thereby lowering cytoplasmic calcium levels. Inhibition of the this compound pump by BPB leads to an increase in cytoplasmic calcium levels, which can have various physiological effects.
Biochemical and Physiological Effects
BPB has been shown to have various biochemical and physiological effects. Inhibition of the this compound pump by BPB can lead to an increase in cytoplasmic calcium levels, which can activate various calcium-dependent signaling pathways. BPB has been shown to induce apoptosis in cancer cells by increasing cytoplasmic calcium levels. It has also been shown to have anti-inflammatory effects by inhibiting the release of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

BPB has several advantages as a research tool. It is a potent and specific inhibitor of the 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzamide pump, which makes it an ideal tool for studying the role of this compound pumps in various biological processes. It is also relatively easy to synthesize and has good stability. However, BPB has some limitations. It can be toxic to cells at high concentrations, which can limit its use in some experiments. It also has poor solubility in aqueous solutions, which can make it difficult to use in some assays.

Future Directions

There are several future directions for the use of BPB in scientific research. One area of interest is the role of 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzamide pumps in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. BPB has been shown to have neuroprotective effects in animal models of these diseases, and further research is needed to understand the underlying mechanisms. Another area of interest is the use of BPB as a potential cancer therapy. BPB has been shown to induce apoptosis in cancer cells, and further research is needed to determine its potential as a therapeutic agent. Additionally, the development of more potent and specific this compound inhibitors could lead to new insights into the role of this compound pumps in various biological processes.
Conclusion
In conclusion, BPB is a potent and specific inhibitor of the this compound pump that has been widely used in scientific research. It has various biochemical and physiological effects and has several advantages as a research tool. However, it also has some limitations, and further research is needed to fully understand its potential as a therapeutic agent.

Scientific Research Applications

BPB has been extensively used in scientific research as a tool to study the role of 4-{[2-(4-biphenylyloxy)propanoyl]amino}benzamide pumps in various biological processes. BPB has been shown to be effective in inhibiting the this compound pump in both in vitro and in vivo studies. It has been used to investigate the role of this compound pumps in muscle contraction, calcium signaling, and cell death.